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Abstract
Vinylidene cyanide (VCN), also known as 1,1-dicyanoethylene, is a reactive monomer with

the chemical formula C₄H₂N₂. Its unique electronic structure, characterized by a terminal

double bond activated by two nitrile groups, imparts a high propensity for polymerization and

makes it a valuable building block in organic synthesis. This technical guide provides a

comprehensive overview of the chemical properties, structure, and reactivity of vinylidene
cyanide. It includes a summary of its physicochemical properties, spectroscopic data, and

detailed experimental protocols for its synthesis and polymerization. Additionally, safety and

handling considerations are discussed. This document is intended to serve as a detailed

resource for researchers and professionals in chemistry and drug development who are

interested in the applications of this versatile molecule.

Chemical Structure and Properties
Vinylidene cyanide is a planar molecule with a carbon-carbon double bond at one end and

two nitrile groups attached to one of the vinyl carbons. This arrangement of functional groups

makes the molecule highly electron-deficient and susceptible to nucleophilic attack.

Molecular Structure:

Caption: Chemical structure of vinylidene cyanide.
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Physicochemical Properties
The following table summarizes the key physicochemical properties of vinylidene cyanide.

Property Value Reference(s)

IUPAC Name 2-methylidenepropanedinitrile [1]

CAS Number 922-64-5 [2]

Molecular Formula C₄H₂N₂ [3]

Molecular Weight 78.07 g/mol [3]

Appearance Colorless liquid [4]

Melting Point 9.0-9.7 °C

Boiling Point 167.1 °C at 760 mmHg [5]

Density 1.024 g/cm³ [5]

Solubility
Soluble in many organic

solvents
[6]

Vapor Pressure 1.73 mmHg at 25°C [3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of vinylidene cyanide.

Table 2: Spectroscopic Data of Vinylidene Cyanide
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Technique Data

¹H NMR Data not available in the search results.

¹³C NMR Data not available in the search results.

Infrared (IR) Spectroscopy

Characteristic peaks for C≡N stretch (around

2230 cm⁻¹) and C=C stretch (around 1600

cm⁻¹).

Mass Spectrometry (MS) Molecular ion peak (M⁺) at m/z = 78.

Experimental Protocols
Synthesis of Vinylidene Cyanide
Vinylidene cyanide can be synthesized by the pyrolysis of 1,1,3,3-tetracyanopropane.[7]

Workflow for the Synthesis of Vinylidene Cyanide:

1,1,3,3-Tetracyanopropane Pyrolysis Condensation of Vapors Purification Vinylidene Cyanide

Click to download full resolution via product page

Caption: General workflow for the synthesis of vinylidene cyanide.

Detailed Protocol: A detailed, step-by-step experimental protocol for the synthesis of

vinylidene cyanide via pyrolysis of 1,1,3,3-tetracyanopropane is not readily available in the

provided search results. This method is mentioned in several patents, suggesting it is a known

industrial process.[7] The general principle involves heating 1,1,3,3-tetracyanopropane at a

temperature sufficient to induce elimination of malononitrile, yielding vinylidene cyanide as a

volatile product that can be collected by condensation.

Purification
Purification of vinylidene cyanide is critical due to its high reactivity and tendency to

polymerize. Distillation under reduced pressure is a common method for purification.
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Detailed Protocol: Specific, detailed protocols for the purification of vinylidene cyanide are not

available in the search results. However, general procedures for the purification of reactive

monomers often involve distillation under vacuum in the presence of a polymerization inhibitor.

Polymerization
Vinylidene cyanide readily undergoes both anionic and free-radical polymerization.

The electron-withdrawing nature of the nitrile groups makes the double bond of vinylidene
cyanide highly susceptible to anionic polymerization. This can be initiated by nucleophiles such

as amines, alkoxides, or even water. The polymerization is typically very rapid.

Detailed Protocol: A detailed protocol for the anionic polymerization of vinylidene cyanide is

not available in the search results. The general procedure would involve the addition of a

suitable anionic initiator to a solution of the monomer in an anhydrous, aprotic solvent under an

inert atmosphere.

Vinylidene cyanide can also be polymerized via a free-radical mechanism, often in

copolymerization with other vinyl monomers.

Detailed Protocol: A detailed protocol for the free-radical homopolymerization of vinylidene
cyanide is not available in the search results. However, protocols for its copolymerization with

other monomers, such as vinyl acetate, have been described.[8] These typically involve

dissolving vinylidene cyanide and the comonomer in a suitable solvent (e.g., benzene) with a

radical initiator (e.g., 2,4-dichlorobenzoylperoxide) and heating the mixture in a sealed tube.

Reactivity and Applications
The high reactivity of vinylidene cyanide makes it a versatile monomer for the synthesis of a

variety of polymers with interesting properties. Copolymers of vinylidene cyanide, particularly

with vinyl acetate, have been investigated for their piezoelectric properties.[8] The nitrile groups

in the polymer can also be chemically modified to introduce other functionalities.

Safety and Handling
Vinylidene cyanide is a reactive and potentially hazardous chemical. It is sensitive to moisture

and can polymerize violently, especially in the presence of basic substances.[7]
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General Safety Precautions:

Handle in a well-ventilated fume hood.

Wear appropriate personal protective equipment, including gloves, safety glasses, and a lab

coat.

Store in a cool, dry place away from water and bases.

Stabilizers, such as phosphorus pentoxide, are often added to inhibit polymerization during

storage.[7]

Toxicology: Specific toxicological data for vinylidene cyanide, such as an LD50, are not

readily available in the public domain. It is often confused with vinylidene chloride, a different

chemical with established toxicity. Given the presence of two nitrile groups, it should be

handled with extreme caution, as it has the potential to release cyanide.

Conclusion
Vinylidene cyanide is a highly reactive and versatile monomer with significant potential in

polymer chemistry. Its unique electronic structure drives its facile polymerization, leading to

materials with interesting and potentially useful properties. While its high reactivity necessitates

careful handling and storage, the ability to form copolymers with a range of other monomers

opens up possibilities for the development of new materials with tailored functionalities. Further

research into the controlled polymerization of vinylidene cyanide and the properties of its

homopolymer and copolymers is warranted to fully explore its potential applications, including

in the field of biomaterials and drug delivery, where the biocompatibility of its polymers would

need to be thoroughly investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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